Cas no 894058-50-5 (N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894058-50-5
• MF: C₁₆H₁₃N₇OS₂
• MW: 383.450718641281
• CID: 6496962
• Update Time: 2025-05-23

N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-(4-methyl-2-thiazolyl)-2-[[6-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-

• Inchi： 1S/C16H13N7OS2/c1-10-8-25-15(18-10)19-14(24)9-26-16-21-20-13-5-4-12(22-23(13)16)11-3-2-6-17-7-11/h2-8H,9H2,1H3,(H,18,19,24)
• InChI Key： BWGFSDAPTHEGNG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CS1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CN=C1)=N2

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 7.36±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894058-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, is part of a growing class of heterocyclic compounds that are being explored for their potential therapeutic applications. The presence of both thiazole and triazolopyridazine moieties in its structure makes it particularly interesting for drug discovery and development.

The compound's CAS number 894058-50-5 is a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Researchers often search for this CAS number to access detailed physicochemical properties, safety data, and synthetic protocols. The systematic name, N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, reflects its complex structure, which includes a thiazole ring, a pyridine group, and a triazolopyridazine core. These functional groups contribute to its potential bioactivity and make it a candidate for further pharmacological studies.

In recent years, the demand for novel heterocyclic compounds like N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide has surged, driven by the need for new therapeutic agents. The compound's structure suggests potential interactions with biological targets, such as enzymes or receptors, which could be leveraged in the treatment of various conditions. Researchers are particularly interested in its sulfanylacetamide moiety, which may play a role in modulating biological activity.

The synthesis of CAS 894058-50-5 involves multi-step organic reactions, often starting with the construction of the triazolopyridazine core followed by the introduction of the thiazole and pyridine groups. The final step typically involves the formation of the acetamide linkage, which is crucial for the compound's stability and reactivity. Detailed synthetic routes and optimization strategies are frequently discussed in academic journals and patent literature, making this compound a subject of ongoing research.

One of the most searched questions related to N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is its potential applications in medicine. Preliminary studies suggest that compounds with similar structures exhibit antimicrobial, anti-inflammatory, and anticancer properties. While specific data on CAS 894058-50-5 may be limited, the broader class of triazolopyridazine derivatives is under investigation for their therapeutic potential. Researchers are also exploring its use as a biochemical tool to study enzyme mechanisms and signal transduction pathways.

The market for specialized heterocyclic compounds like N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is expanding, with pharmaceutical and biotechnology companies actively seeking novel chemical entities. The compound's CAS number 894058-50-5 is often referenced in procurement databases, reflecting its commercial relevance. Suppliers and manufacturers highlight its high purity and custom synthesis options, catering to the needs of research institutions and drug developers.

From a regulatory perspective, N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is not classified as a hazardous material under current guidelines. However, standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment and proper ventilation. Researchers are advised to consult material safety data sheets (MSDS) for specific handling instructions.

In summary, N-(4-methyl-1,3-thiazol-2-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894058-50-5) represents a promising area of research in medicinal chemistry. Its unique structure and potential bioactivity make it a valuable candidate for further study. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in both academic and industrial settings.